Cas no 2228783-98-8 (4-(nitromethyl)benzene-1,2,3-triol)

• Product Name: 4-(nitromethyl)benzene-1,2,3-triol
• CAS No: 2228783-98-8
• MF: C₇H₇NO₅
• MW: 185.134182214737
• CID: 5996158
• PubChem ID: 165845596
• Update Time: 2025-11-06

4-(nitromethyl)benzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-(nitromethyl)benzene-1,2,3-triol
• EN300-1807316
• 2228783-98-8

• Inchi： 1S/C7H7NO5/c9-5-2-1-4(3-8(12)13)6(10)7(5)11/h1-2,9-11H,3H2
• InChI Key： RZDSJTWTXHAQCH-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=CC=1C[N+](=O)[O-])O)O

Computed Properties

• Exact Mass: 185.03242232g/mol
• Monoisotopic Mass: 185.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 107Ų

Additional information on 4-(nitromethyl)benzene-1,2,3-triol

Introduction to 4-(nitromethyl)benzene-1,2,3-triol (CAS No: 2228783-98-8)

4-(nitromethyl)benzene-1,2,3-triol, identified by the Chemical Abstracts Service Number (CAS No) 2228783-98-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This triterpenoid derivative exhibits a unique structural configuration, featuring a benzene ring substituted with a nitromethyl group and three hydroxyl groups in a 1,2,3-triolic arrangement. The compound's distinct molecular architecture positions it as a promising candidate for further exploration in drug discovery and synthetic chemistry.

The synthesis of 4-(nitromethyl)benzene-1,2,3-triol involves meticulous chemical transformations that highlight the compound's reactivity and potential applications. The presence of both nitro and hydroxyl functional groups makes it a versatile intermediate in organic synthesis, enabling modifications that can yield novel derivatives with tailored biological activities. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in more complex chemical reactions and pharmaceutical applications.

One of the most compelling aspects of 4-(nitromethyl)benzene-1,2,3-triol is its potential role in medicinal chemistry. The nitro group is known to participate in various redox reactions, which can be harnessed to develop compounds with antioxidant or pro-oxidant properties. Meanwhile, the hydroxyl groups provide multiple sites for further functionalization, allowing chemists to design molecules with specific pharmacological targets. Current research is exploring its utility in developing inhibitors for enzymes involved in metabolic pathways relevant to diseases such as cancer and neurodegeneration.

In the realm of chemical biology, 4-(nitromethyl)benzene-1,2,3-triol has been investigated for its interaction with biological macromolecules. Studies have shown that its structural features can modulate protein-protein interactions and enzyme activity. For instance, derivatives of this compound have demonstrated inhibitory effects on kinases and other signaling proteins, suggesting their potential as therapeutic agents. The benzene ring's aromaticity also contributes to its binding affinity for certain biological targets, making it an attractive scaffold for drug design.

The compound's unique properties have also sparked interest in materials science applications. Researchers are exploring how modifications to the nitromethyl and hydroxyl groups can enhance its solubility and compatibility with polymers or other materials. This could lead to novel formulations for drug delivery systems or advanced materials with specific chemical properties. The ability to fine-tune these characteristics through structural modifications underscores the versatility of 4-(nitromethyl)benzene-1,2,3-triol as a building block in synthetic chemistry.

Recent experimental data has highlighted the compound's stability under various conditions, which is crucial for both laboratory-scale synthesis and potential industrial applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its molecular structure and confirm its purity. These analytical methods are essential for ensuring that the compound meets the stringent requirements for pharmaceutical use.

The regulatory landscape for compounds like 4-(nitromethyl)benzene-1,2,3-triol is another critical consideration. While it does not fall under categories of hazardous or controlled substances, compliance with Good Manufacturing Practices (GMP) is necessary for its production and handling. This ensures that the compound is synthesized and used safely and efficiently in research settings. Furthermore, ongoing studies aim to optimize synthetic routes to minimize waste and improve sustainability in its production.

Future directions in research on 4-(nitromethyl)benzene-1,2,3-triol include exploring its role in combinatorial chemistry and high-throughput screening (HTS). By integrating this compound into libraries of diverse molecules, researchers can accelerate the discovery of new drugs with improved efficacy and reduced side effects. Additionally, computational modeling techniques are being used to predict how structural modifications will affect its biological activity, providing a rational framework for designing next-generation derivatives.

The broader impact of this research extends beyond academic circles. Industry collaborations are fostering partnerships between academic institutions and pharmaceutical companies to translate laboratory findings into clinical applications. This synergy is crucial for bringing novel therapeutics to market efficiently while maintaining high standards of safety and efficacy.

In conclusion,4-(nitromethyl)benzene-1,2,3-triol (CAS No: 2228783-98-8) represents a fascinating subject of study with implications across multiple scientific disciplines. Its unique structure offers opportunities for innovation in drug discovery, synthetic chemistry,and materials science. As research progresses,this compound will continue to be a valuable tool for scientists seeking to develop new treatments for complex diseases while advancing our understanding of molecular interactions at the atomic level.